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Compound of Interest

Compound Name: 1,2-Dimethylcyclohexanol

Cat. No.: B3025573 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Dimethylcyclohexanol is a cyclic alcohol that exists as a mixture of cis and trans isomers.

It is a versatile compound utilized in various chemical syntheses and has garnered attention for

its potential role in the development of new therapeutic agents due to its antimicrobial and

antifungal properties. This technical guide provides comprehensive information on its chemical

identity, safety data, and a detailed experimental protocol for its synthesis.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1,2-Dimethylcyclohexanol is
presented below.
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Property Value Reference

CAS Number 5402-29-9 [1][2]

Molecular Formula C₈H₁₆O [3]

Molecular Weight 128.21 g/mol [3]

Appearance
Colorless liquid or a yellow to

white solid/oil
[3]

Storage Temperature
2-8°C, sealed in a dry

environment
[2][3]

Safety and Hazard Information
1,2-Dimethylcyclohexanol is classified as a hazardous substance. The following tables

summarize its GHS classification and associated precautionary statements.

GHS Hazard Classification
Hazard Class Category

Flammable Liquids 4

Acute Toxicity, Oral 4

Acute Toxicity, Dermal 4

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2A

Specific Target Organ Toxicity, Single Exposure;

Respiratory Tract Irritation
3

Source: ECHA C&L Inventory

Hazard and Precautionary Statements
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Code Statement

H227 Combustible liquid

H302 Harmful if swallowed

H312 Harmful in contact with skin

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

P210

Keep away from heat, hot surfaces, sparks,

open flames and other ignition sources. No

smoking.

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264 Wash skin thoroughly after handling.

P270
Do not eat, drink or smoke when using this

product.

P280
Wear protective gloves/protective clothing/eye

protection/face protection.

P301 + P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302 + P352 IF ON SKIN: Wash with plenty of water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

Experimental Protocol: Synthesis of 1,2-
Dimethylcyclohexanol via Grignard Reaction
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The synthesis of cis- and trans-1,2-Dimethylcyclohexanol can be achieved through the

Grignard reaction of 2-methylcyclohexanone with a methylmagnesium halide (e.g.,

methylmagnesium bromide).[4] This reaction is a classic example of nucleophilic addition to a

carbonyl group.[4]

Materials
Magnesium turnings

Iodine crystal (as an initiator)

Anhydrous diethyl ether

Bromomethane (or methyl iodide)

2-Methylcyclohexanone

Saturated aqueous solution of ammonium chloride

Nitrogen or Argon gas (for inert atmosphere)

Equipment
Flame-dried, three-necked round-bottom flask

Magnetic stir bar

Reflux condenser

Dropping funnel

Ice bath

Procedure
Preparation of the Grignard Reagent:

Place magnesium turnings (1.2 equivalents) and a small crystal of iodine in the flame-

dried, three-necked round-bottom flask under a positive pressure of nitrogen.[4]
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Add a small amount of anhydrous diethyl ether to cover the magnesium.

In the dropping funnel, prepare a solution of bromomethane (1.1 equivalents) in anhydrous

diethyl ether.

Initiate the reaction by adding a small portion of the bromomethane solution to the

magnesium suspension. The disappearance of the iodine color and gentle refluxing of the

ether indicate the reaction has started.[4]

Once initiated, add the remaining bromomethane solution dropwise to maintain a gentle

reflux.

Reaction with 2-Methylcyclohexanone:

Cool the Grignard reagent solution to 0°C using an ice bath.

Prepare a solution of 2-methylcyclohexanone (1.0 equivalent) in anhydrous diethyl ether

and add it to the dropping funnel.

Add the 2-methylcyclohexanone solution dropwise to the stirred Grignard reagent at 0°C.

[4]

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 1-2 hours.

Work-up:

Cool the reaction mixture back to 0°C.

Quench the reaction by the slow, dropwise addition of a saturated aqueous solution of

ammonium chloride.[4]

The resulting mixture can then be extracted with an organic solvent, dried, and purified

(e.g., by distillation or chromatography) to isolate the 1,2-dimethylcyclohexanol product.

Visualizations
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Experimental Workflow for the Synthesis of 1,2-
Dimethylcyclohexanol

Synthesis of 1,2-Dimethylcyclohexanol via Grignard Reaction

Grignard Reagent Preparation

Reaction with Ketone

Work-up and Isolation

Mg turnings + I₂ crystal in flask

Add anhydrous diethyl ether

Initiate reaction (dropwise addition)

Prepare CH₃Br in diethyl ether

Continue dropwise addition to form CH₃MgBr

Cool Grignard reagent to 0°C

Grignard Reagent

Dropwise addition of ketone solution

Prepare 2-methylcyclohexanone in diethyl ether

Warm to room temperature and stir

Cool reaction mixture to 0°C

Reaction Mixture

Quench with sat. aq. NH₄Cl

Extraction with organic solvent

Drying and Purification

1,2-Dimethylcyclohexanol
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Click to download full resolution via product page

Caption: Workflow for the synthesis of 1,2-Dimethylcyclohexanol.
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Caption: Cited applications and roles of 1,2-Dimethylcyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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